![molecular formula C13H8ClN3O B5618436 4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine](/img/structure/B5618436.png)
4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related 1,3,4-oxadiazole derivatives involves multi-step chemical reactions, starting from specific carboxylic acids, amides, or acyl chlorides, leading to the formation of the oxadiazole ring through cyclization processes. For instance, compounds with similar structures have been synthesized by reacting specific carboxylic acids with hydrazides or amidoximes, followed by cyclization to form the 1,3,4-oxadiazole ring (Ge et al., 2014), (Şahin et al., 2012).
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using techniques such as IR, NMR, HRMS, and single-crystal X-ray diffraction. These studies reveal the spatial arrangement of atoms within the molecule and the nature of its crystalline form, providing insights into its chemical reactivity and properties (Ge et al., 2014), (Şahin et al., 2012).
Chemical Reactions and Properties
Compounds containing the 1,3,4-oxadiazole moiety participate in various chemical reactions that modify the core structure or append functional groups, influencing their chemical properties. These reactions include nucleophilic substitutions, electrophilic additions, and cyclization reactions that can lead to the formation of complex heterocyclic systems (Ge et al., 2014).
Physical Properties Analysis
The physical properties of oxadiazole derivatives, such as solubility, melting points, and crystallinity, are closely related to their molecular structure. These properties are crucial for understanding the compound's behavior in different environments and for its application in materials science (Ge et al., 2014).
Chemical Properties Analysis
The chemical properties of 4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine derivatives, such as reactivity, stability, and interaction with other molecules, are influenced by the oxadiazole ring and the substituents attached to it. Studies have shown that these compounds exhibit varied chemical behaviors based on the nature of the substituents, which can affect their potential applications (Ge et al., 2014).
Future Directions
While specific future directions for “4-[5-(3-chlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine” are not mentioned, oxadiazole derivatives are of significant interest in medicinal chemistry due to their diverse biological activities . They have the potential to be explored for newer therapeutic possibilities .
properties
IUPAC Name |
5-(3-chlorophenyl)-3-pyridin-4-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClN3O/c14-11-3-1-2-10(8-11)13-16-12(17-18-13)9-4-6-15-7-5-9/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNSPXHRNZLDLKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NC(=NO2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[5-(3-Chlorophenyl)-1,2,4-oxadiazol-3-yl]pyridine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.